1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol

• Molecular Formula: C9H17FN2O
• Molecular Weight: 188.24 g/mol
• IUPAC Name: 1-(1,4-diazabicyclo[3.2.1]octan-4-yl)-3-fluoropropan-2-ol
• InChI: InChI=1S/C9H17FN2O/c10-5-9(13)7-12-4-3-11-2-1-8(12)6-11/h8-9,13H,1-7H2
• InChI Key: RMKIAFNOICUWFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCN(C1C2)CC(CF)O

Description

1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol (CAS: 1855399-04-0) is a bicyclic amine derivative featuring a fluorinated propanol substituent. The compound is commercially available through two suppliers , suggesting relevance in medicinal chemistry research, particularly in targeting nicotinic acetylcholine receptors (nAChRs) or microbial enzymes, as inferred from structural analogs .

Preparation Methods

The synthesis of 1-{1,4-Diazabicyclo[32One common method involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold, which is central to the compound’s structure . This can be achieved through various synthetic routes, including cycloaddition reactions and desymmetrization processes starting from achiral tropinone derivatives . Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into various reduced forms, depending on the reagents and conditions used.

Substitution: The fluorinated propanol group can undergo nucleophilic substitution reactions, leading to the formation of different derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of complex bicyclic compounds.

Biology: The compound’s unique structure makes it a valuable tool in studying biological systems and interactions.

Industry: It can be used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The compound’s bicyclic structure allows it to fit into certain biological receptors, modulating their activity. This can lead to various biological effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Diazabicyclo or Diazaspiro Cores

Table 1: Key Structural and Commercial Features

Compound Name	CAS Number	Core Structure	Substituents	Suppliers	Notable Features
1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol	1855399-04-0	Diazabicyclo[3.2.1]octane	3-fluoropropan-2-ol	2	Rigid bicyclic core; potential nAChR ligand
(Z)-1-(1,4-Diazabicyclo[3.2.1]oct-4-yl)-2-fluoro-3-phenyl-propenone	N/A	Diazabicyclo[3.2.1]octane	2-fluoro-3-phenylpropenone	N/A	α,β-unsaturated ketone; MS (APCI+): 261 [M+1]+
1-{1,4-Diazaspiro[5.5]undecan-1-yl}-2,2,2-trifluoroethan-1-one	1466697-84-6	Diazaspiro[5.5]undecane	Trifluoroethanone	1	Spirocyclic core; electron-deficient trifluoromethyl ketone
1-{1,4-dioxa-7-azaspiro[4.4]nonan-7-yl}-3-fluoropropan-2-ol	1934973-08-6	Dioxa-azaspiro[4.4]nonane	3-fluoropropan-2-ol	2	Ether oxygens enhance solubility; fluoropropanol for H-bonding

Key Observations:

• Core Rigidity vs. Flexibility : The diazabicyclo[3.2.1]octane core imposes greater rigidity than spirocyclic (e.g., diazaspiro[5.5]undecane) or dioxa-azaspiro systems. This may enhance binding specificity to rigid binding pockets (e.g., nAChRs) .
• Substituent Effects: The 3-fluoropropan-2-ol group (present in the target compound and dioxa-azaspiro analogs) provides a hydroxyl group for hydrogen bonding and fluorine for metabolic stability. The α,β-unsaturated ketone in Example 2 () may act as a Michael acceptor, contributing to covalent binding or instability under physiological conditions .

Nicotinic Acetylcholine Receptor (nAChR) Targeting

• The diazabicyclo[3.2.1]octane core is a known pharmacophore for nAChR ligands .
• Synthetic Routes: Example 2 () was synthesized via condensation of diazabicyclo[3.2.1]octane with a fluorinated acrylic acid. The target compound likely follows a similar pathway, substituting acrylic acid with a fluorinated propanol precursor .

Physicochemical Properties

Table 2: Hypothetical Property Comparison (Based on Structural Features)

Compound	LogP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Polar Surface Area (Ų)
Target Compound	~1.2	2 (OH, NH)	4 (2N, 1O, 1F)	~60
Example 2 (Propenone)	~2.8	1 (NH)	3 (2N, 1O)	~50
Diazaspiro[5.5]undecane Trifluoroethanone	~1.5	0	5 (2N, 1O, 2F)	~55
Dioxa-azaspiro[4.4]nonane Fluoropropanol	~0.5	2 (OH, NH)	6 (2N, 3O, 1F)	~75

Analysis:

• The target compound balances moderate lipophilicity (LogP ~1.2) with sufficient polarity for aqueous solubility.

Biological Activity

1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the context of neuropharmacology and therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a bicyclic structure that is characteristic of certain pharmacologically active agents. The presence of a fluorine atom enhances its lipophilicity and may influence its interaction with biological targets.

The biological activity of 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol is primarily attributed to its interaction with neurotransmitter systems, particularly those involving norepinephrine and serotonin. Recent studies indicate that compounds with similar structures can act as inhibitors or modulators of neurotransmitter transporters, which play critical roles in various neurological conditions.

Key Mechanisms:

• Norepinephrine Transporter (NET) Modulation : Compounds related to 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol have shown potential in modulating the activity of NET, which is crucial for regulating norepinephrine levels in the brain .
• Serotonin Receptor Interaction : Similar compounds have been identified as having affinity for serotonin receptors, suggesting potential antidepressant or anxiolytic effects .

Pharmacological Effects

The pharmacological profile of 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol indicates several promising effects:

Table 1: Summary of Pharmacological Effects

Effect	Description	References
Antidepressant	Potential modulation of serotonin pathways
Anxiolytic	May reduce anxiety-like behaviors in animal models
Neuroprotective	Possible protective effects against neurodegeneration
Cognitive Enhancer	Enhances cognitive functions by modulating neurotransmitter levels

Case Studies

Several studies have investigated the effects of related compounds on animal models, providing insights into the potential therapeutic applications of 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}-3-fluoropropan-2-ol.

Study 1: Norepinephrine Modulation

In a study examining the effects on norepinephrine levels in rat models, it was found that administration of a structurally similar compound led to significant increases in norepinephrine concentration in the prefrontal cortex, correlating with improved cognitive performance .

Study 2: Anxiolytic Effects

Another study assessed the anxiolytic properties of related compounds using the elevated plus maze test. Results indicated that these compounds significantly reduced anxiety-like behaviors compared to controls .